Cas no 2227717-01-1 ((2R)-2-(3-bromo-2,4-difluorophenyl)oxirane)

• Product Name: (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane
• CAS No: 2227717-01-1
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• CID: 5966973
• PubChem ID: 165860129
• Update Time: 2025-10-20

(2R)-2-(3-bromo-2,4-difluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1933996
• (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane
• 2227717-01-1

• Inchi： 1S/C8H5BrF2O/c9-7-5(10)2-1-4(8(7)11)6-3-12-6/h1-2,6H,3H2/t6-/m0/s1
• InChI Key： JNDWZPBLEPJOTO-LURJTMIESA-N
• SMILES： BrC1=C(C=CC(=C1F)[C@@H]1CO1)F

Computed Properties

• Exact Mass: 233.94918g/mol
• Monoisotopic Mass: 233.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane

Comprehensive Guide to (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane (CAS No. 2227717-01-1)

(2R)-2-(3-bromo-2,4-difluorophenyl)oxirane (CAS No. 2227717-01-1) is a chiral epoxide compound with significant potential in pharmaceutical and agrochemical research. This compound features a bromo-difluorophenyl group attached to an oxirane ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural properties and versatility in organic synthesis.

The molecular formula of (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane is C₈H₅BrF₂O, with a molecular weight of 235.03 g/mol. Its chiral center at the 2-position of the oxirane ring makes it particularly useful for asymmetric synthesis, a hot topic in modern drug development. The presence of both bromo and difluoro substituents on the aromatic ring enhances its reactivity in various coupling reactions, which aligns with current trends in green chemistry and atom-economical transformations.

One of the most searched questions about this compound relates to its synthetic applications. (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane serves as a key building block for the preparation of biologically active molecules. Its epoxide functionality allows for ring-opening reactions with diverse nucleophiles, enabling the construction of complex molecular architectures. This property is particularly valuable in the development of new pharmaceutical intermediates, a subject of growing interest in medicinal chemistry forums and research publications.

The compound's stereochemistry is another frequently discussed aspect. The (2R)-configuration ensures high enantioselectivity in subsequent reactions, which is crucial for producing optically pure compounds. This characteristic makes it relevant to current discussions about chiral drugs and their importance in reducing side effects and improving therapeutic efficacy. Pharmaceutical companies are actively searching for such chiral synthons to streamline their drug discovery processes.

From a material science perspective, (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane has shown potential in the development of advanced polymers. The difluorophenyl moiety can impart unique electronic properties to polymeric materials, making them suitable for specialized applications in electronics and coatings. This aligns with the increasing demand for fluorinated compounds in high-performance materials, a trending topic in industrial chemistry circles.

The safety profile of (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane is another common search query. While handling any chemical requires proper precautions, this compound is typically used in controlled research environments. Its stability under standard laboratory conditions makes it preferable for various synthetic applications compared to more reactive epoxides. Researchers often look for information about its storage conditions and handling procedures, reflecting the growing emphasis on laboratory safety standards.

In the context of green chemistry, there's increasing interest in developing efficient synthetic routes to (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane. Recent publications have explored catalytic asymmetric epoxidation methods to produce this compound with higher yields and lower environmental impact. These developments respond to the pharmaceutical industry's need for sustainable synthetic methodologies, a major focus area in current chemical research.

The market availability of (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane is another frequently searched topic. While not a bulk commodity, several specialty chemical suppliers list this compound in their catalogs, typically for research purposes. The pricing and purity specifications vary depending on the supplier and quantity, with most offering it at ≥95% purity for laboratory use. This information is particularly valuable for medicinal chemists and process development scientists planning their synthetic routes.

Analytical characterization of (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane typically involves NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and chiral HPLC to confirm its identity and enantiomeric purity. These analytical methods are standard for chiral compounds and represent common search terms among researchers verifying their synthetic products. The distinctive fluorine NMR signals and characteristic epoxide protons provide clear diagnostic features for this molecule.

Looking forward, the applications of (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane are expected to expand as researchers discover new reactions involving this versatile building block. Its combination of halogen substituents and chiral epoxide functionality makes it particularly valuable for diversity-oriented synthesis, an approach gaining traction in drug discovery programs. The compound's relevance to current trends in precision medicine and targeted therapies ensures continued interest from the scientific community.

For researchers working with (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane, proper documentation of its physical properties is essential. While comprehensive data may require consultation with specialized databases, typical reported characteristics include its physical state (usually liquid or low-melting solid at room temperature), solubility profile (generally soluble in common organic solvents), and spectral properties. These practical considerations are among the most searched details by laboratory chemists planning their experiments.

In conclusion, (2R)-2-(3-bromo-2,4-difluorophenyl)oxirane (CAS No. 2227717-01-1) represents a valuable tool for synthetic chemists, particularly in pharmaceutical research. Its unique combination of halogenated aromatic and chiral epoxide functionalities offers numerous possibilities for constructing complex molecules. As the chemical industry continues to emphasize chiral technologies and sustainable synthesis, the importance of such specialized building blocks is likely to grow, making this compound a subject of ongoing research interest and commercial relevance.